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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitrobenzoic acid

Cat. No.: B1293580 Get Quote

An In-depth Technical Guide to 2,5-Dichloro-3-nitrobenzoic Acid for Researchers and Drug

Development Professionals

This technical guide provides comprehensive information on the commercial availability,

physicochemical properties, synthesis, and applications of 2,5-Dichloro-3-nitrobenzoic acid
(CAS No. 88-86-8) with a purity of 98% or higher. This document is intended for researchers,

scientists, and professionals involved in drug development and other scientific research.

Commercial Availability
A variety of chemical suppliers offer 2,5-Dichloro-3-nitrobenzoic acid, typically with a purity of

98% or greater. The following table summarizes prominent commercial suppliers.
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Supplier Name Purity CAS Number
Additional
Information

Sigma-Aldrich 98% 88-86-8

Provides melting point

and spectroscopic

data.

Thermo Scientific

(Alfa Aesar)
98+% 88-86-8

Offers this compound

as part of their

extensive chemical

portfolio.[1]

Santa Cruz

Biotechnology
- 88-86-8

Provides the

compound for

biochemical and

proteomics research.

[2]

Aceschem >98% 88-86-8

Offers NMR, MSDS,

HPLC, and COA

documentation.[3]

CymitQuimica 98% 88-86-8

Specifies the product

is a solid and intended

for lab use.[4]

Trans World

Chemicals, Inc.
98% 88-86-8

A supplier of research,

industrial, and

agricultural chemicals.

[5][6]

Marshallton Research

Laboratories
- 88-86-8

A chemical

manufacturer since

1974.[5]

MySkinRecipes 98% 88-86-8

Lists the compound as

a pharmaceutical

intermediate and

benzoic acid

derivative.[7]
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Physicochemical and Spectroscopic Data
2,5-Dichloro-3-nitrobenzoic acid is a solid, crystalline compound. Its key properties are

summarized in the table below.

Property Value Source(s)

CAS Number 88-86-8 [2][3]

Molecular Formula C₇H₃Cl₂NO₄ [2][4]

Molecular Weight 236.01 g/mol [2]

Purity ≥98% [3][4]

Melting Point 216-220 °C (lit.) [8]

Appearance Colorless crystals or solid [4][9]

InChI Key
AUAXYMOBWXOEQD-

UHFFFAOYSA-N
[4]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 2,5-Dichloro-3-
nitrobenzoic acid are crucial for its application in research.

Synthesis Protocols
Several methods for the synthesis of 2,5-Dichloro-3-nitrobenzoic acid have been

documented.

Method 1: Nitration of 2,5-Dichlorobenzoic Acid This is a common laboratory and industrial-

scale synthesis method.[9]

Suspend 2,5-dichlorobenzoic acid in concentrated sulfuric acid.

Add a mixture of concentrated sulfuric acid and nitric acid dropwise at a controlled

temperature of 5-10°C.[9]
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Stir the reaction mixture for approximately 15 hours at 20-25°C.[9]

Pour the reaction mixture onto ice to precipitate the crude product.[9]

Filter the precipitate, wash with water, and dry.

The final product can be purified by recrystallization.[9]

Method 2: Oxidation of 1,4-dimethyl-2,5-dichloro-3-nitrobenzene This process provides high

purity and good yields.[10]

React 1,4-dimethyl-2,5-dichloro-3-nitrobenzene with aqueous nitric acid.

The reaction is carried out at an elevated temperature, typically between 150°C and

210°C.[10]

Method 3: From 5-chloro-3-nitro-salicylic acid This process involves the reaction of 5-chloro-

3-nitro-salicylic acid with a chlorinating agent.[11]

React 5-chloro-3-nitro-salicylic acid with an excess of an inorganic acid chloride (e.g.,

phosphorus oxychloride) in the presence of a catalyst such as a tertiary amine.[11]

The resulting acid chloride is then saponified under acidic conditions to yield 2,5-dichloro-
3-nitrobenzoic acid.[11]

Purification Protocol
A patented method for the purification of crude 2,5-dichloro-3-nitrobenzoic acid is as follows:

[12]

Dissolve the crude product in an aqueous alkaline solution (e.g., sodium hydroxide).

Adjust the temperature of the solution to 60-80°C.

Acidify the solution with a mineral acid (e.g., sulfuric acid) to a pH of approximately 2.8-3.2 to

precipitate the purified 2,5-dichloro-3-nitrobenzoic acid.[12]
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Filter the precipitate and wash with warm water to remove the mother liquor containing

impurities.[12]

Recrystallization from a solvent mixture such as acetonitrile/water (9:1) can also be used for

ultimate purification.[9]

Analytical Methods
The identity and purity of 2,5-Dichloro-3-nitrobenzoic acid are typically confirmed using the

following analytical techniques.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

used for analysis. The mobile phase typically consists of acetonitrile, water, and an acid such

as phosphoric acid or formic acid for Mass Spectrometry compatibility.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure.[14][15]

Melting Point Analysis: The melting point is a key indicator of purity.

Visualized Workflows and Applications
The following diagrams illustrate the synthesis, purification, and application workflows for 2,5-
Dichloro-3-nitrobenzoic acid.
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Caption: Synthesis workflow for 2,5-Dichloro-3-nitrobenzoic acid.
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Caption: Purification process for crude 2,5-Dichloro-3-nitrobenzoic acid.

Applications in Research and Development
2,5-Dichloro-3-nitrobenzoic acid is a versatile chemical intermediate with several important

applications.

Herbicide Synthesis: It is a key intermediate in the production of 3-amino-2,5-dichlorobenzoic

acid (also known as Amiben), which is a widely used pre-emergent herbicide.[12] The

compound itself also possesses herbicidal properties.[10][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1293580?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293580?utm_src=pdf-body
https://www.benchchem.com/product/b1293580?utm_src=pdf-body
https://patents.google.com/patent/US3441603A/en
https://patents.google.com/patent/US4454345A/en
https://patents.google.com/patent/US3441603A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical and Agrochemical Synthesis: It serves as a building block in the synthesis of

various organic halides, which are important in the development of new pharmaceuticals and

agrochemicals.[8][16]

Cancer Research: The compound has been used in the synthesis of potential DNA-binding

antitumor agents, highlighting its relevance in medicinal chemistry and drug discovery.[17]

Plant Biology Research: It has been utilized in studies on plant growth and polar auxin

transport, contributing to the understanding of plant development.[8][16]
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Caption: Key application areas of 2,5-Dichloro-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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